8-Hydroxy-2-(trifluoromethyl)quinoline-7-carboxylic acid
Cat. No. B8756855
M. Wt: 257.16 g/mol
InChI Key: LFNMHBLKKIDARX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06310211B1
Procedure details
8-Hydroxy-2-trifiuoromethylquinoline (3.2 g) and K2CO3 (6.22 g) are placed in stainless steel bomb. The bomb is pressurized slightly with CO2 and flushed 3×, hen pressurized to approximately 800 psi CO2. The bomb is heated to 170° C., reaching a final pressure of approximately 1200 psi. This temperature and pressure are maintained for 7 days after which time the bomb is cooled and the pressure released. The solid residue is dissolved in a minimal amount of warm water. Any undissolved material is filtered and the aqueous filtrate is acidified to pH 4 with conc. HCl. The resulting tan solid is filtered and dried. The product is recrystallized with Et2O to give a light tan solid (1.87 g).
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:11]=1[N:10]=[C:9]([C:12]([F:15])([F:14])[F:13])[CH:8]=[CH:7]2.[C:16]([O-])([O-:18])=[O:17].[K+].[K+].C(=O)=O>>[OH:1][C:2]1[C:3]([C:16]([OH:18])=[O:17])=[CH:4][CH:5]=[C:6]2[C:11]=1[N:10]=[C:9]([C:12]([F:15])([F:13])[F:14])[CH:8]=[CH:7]2 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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3.2 g
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Type
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reactant
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Smiles
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OC=1C=CC=C2C=CC(=NC12)C(F)(F)F
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Step Two
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Name
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Quantity
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6.22 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Step Four
[Compound]
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Name
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stainless steel
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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170 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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flushed 3×, hen
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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This temperature and pressure are maintained for 7 days after which time the bomb
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Duration
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7 d
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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is cooled
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The solid residue is dissolved in a minimal amount of warm water
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FILTRATION
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Type
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FILTRATION
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Details
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Any undissolved material is filtered
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resulting tan solid is filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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CUSTOM
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Type
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CUSTOM
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|
Details
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The product is recrystallized with Et2O
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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OC=1C(=CC=C2C=CC(=NC12)C(F)(F)F)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.87 g | |
| YIELD: CALCULATEDPERCENTYIELD | 48.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
